Cas no 731006-86-3 (Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate)

• Product Name: Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate
• CAS No: 731006-86-3
• MF: C₂₄H₂₄N₂O₄S
• MW: 436.523365020752
• CID: 4768269
• PubChem ID: 4043841
• Update Time: 2025-05-25

Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate Chemical and Physical Properties

Names and Identifiers

• ML397
• ML 397
• methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate
• MLS000418059
• GTPL10238
• HMS2553G20
• BDBM50283491
• SMR000264819
• VU0155094
• VU 0155094
• VU0155094-4
• VU0155094-5
• Z25065658
• methyl 4-(3-(2-((4-acetamidophenyl)thio)acetyl)-2,5-dimethyl-1h-pyrrol-1-yl) benzoate
• methyl 4-(3-(2-((4-acetamidophenyl)thio)acetyl)-2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• methyl 4
• ML397 compound
• AKOS033931412
• CS-0083543
• methyl 4-(3-(2-(4-acetamidophenyl)sulfanylacetyl)-2,5-dimethylpyrrol-1-yl)benzoate
• TS-09931
• Methyl 4-[3-[2-[[4-(acetylamino)phenyl]thio]acetyl]-2,5-dimethyl-1H-pyrrol-1-yl]benzoate
• 731006-86-3
• HY-121848
• VU-0155094
• CHEMBL1585091
• VU0155094(ML-397)
• ML-397
• methyl 4-(3-{2-[(4-acetamidophenyl)sulfanyl]acetyl}-2,5-dimethyl-1H-pyrrol-1-yl)benzoate
• AB00550680-02
• VU0155094(ML-397)?
• EX-A4984
• DA-59072
• Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate

• Inchi： 1S/C24H24N2O4S/c1-15-13-22(16(2)26(15)20-9-5-18(6-10-20)24(29)30-4)23(28)14-31-21-11-7-19(8-12-21)25-17(3)27/h5-13H,14H2,1-4H3,(H,25,27)
• InChI Key： BCNKQXDDMIBITO-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)NC(C)=O)CC(C1C=C(C)N(C2C=CC(C(=O)OC)=CC=2)C=1C)=O

Computed Properties

• Exact Mass: 436.14567842g/mol
• Monoisotopic Mass: 436.14567842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 103

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate

Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate: A Comprehensive Overview

The compound with CAS No 731006-86-3, known as Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its complex structure, which incorporates multiple functional groups and aromatic systems, making it a subject of interest for both academic and industrial research.

Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate is characterized by its intricate molecular architecture, which includes a benzoate ester group, a pyrrole ring, and a sulfanylacetyl moiety. The presence of these functional groups endows the compound with unique chemical properties, including high stability and reactivity under specific conditions. Recent studies have highlighted its potential applications in drug design, particularly in the development of bioactive molecules with tailored pharmacokinetic profiles.

One of the key aspects of this compound is its ability to participate in various chemical reactions due to its functional diversity. For instance, the sulfanyl group can act as a nucleophile in substitution reactions, while the pyrrole ring can undergo electrophilic aromatic substitution under appropriate conditions. These properties make Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate a valuable building block in organic synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. By employing density functional theory (DFT) calculations, scientists have gained insights into the molecular orbitals and charge distribution within the molecule. These findings have been instrumental in designing more efficient synthetic routes for Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate, thereby reducing production costs and enhancing scalability.

In terms of biological activity, Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate has shown promising results in vitro assays targeting various enzymes and receptors. For example, studies conducted at leading pharmaceutical research institutions have demonstrated its potential as an inhibitor of certain kinase enzymes, which are implicated in cancer progression. These findings underscore the importance of this compound as a lead molecule in drug discovery programs.

The synthesis of Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. The starting materials include readily available reagents such as methyl acetoacetate and thioacetamide derivatives. The reaction sequence typically involves nucleophilic substitution, condensation reactions, and selective protection/deprotection steps to assemble the final product.

One of the most recent breakthroughs related to this compound is its application in nanotechnology. Researchers have successfully incorporated Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate into self-assembling monolayers on surfaces, leveraging its amphiphilic nature to create nanostructured materials with unique optical and electronic properties. These materials hold potential applications in sensors, catalysis, and energy storage devices.

In conclusion, Methyl 4-[3-[2-(4-acetamidophenyl)sulfanylacetyl]-2,5-dimethylpyrrol-1-yl]benzoate (CAS No 731006-86-3) is a versatile compound with a rich structural complexity that offers numerous opportunities for scientific exploration and technological innovation. Its diverse functional groups and unique chemical properties make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new applications for this compound, it is poised to play an increasingly important role in advancing modern chemistry and materials science.